Cas no 2248327-03-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(pyrrolidin-1-yl)pentanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(pyrrolidin-1-yl)pentanoate
• CAS No: 2248327-03-7
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 6028037
• PubChem ID: 165725620
• Update Time: 2025-06-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(pyrrolidin-1-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• 2248327-03-7
• EN300-6515295
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(pyrrolidin-1-yl)pentanoate

• Inchi： 1S/C17H20N2O4/c20-15(9-3-4-10-18-11-5-6-12-18)23-19-16(21)13-7-1-2-8-14(13)17(19)22/h1-2,7-8H,3-6,9-12H2
• InChI Key： RSHPWISHTHIVSP-UHFFFAOYSA-N
• SMILES： O(C(CCCCN1CCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(pyrrolidin-1-yl)pentanoate

Compound CAS No. 2248327-03-7: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(pyrrolidin-1-yl)pentanoate

The compound CAS No. 2248327-03-7, also known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(pyrrolidin-1-yl)pentanoate, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of isoindole derivatives, which have been extensively studied for their unique chemical properties and biological activities. Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, making it accessible for further research and development.

Isoindole derivatives have garnered considerable attention due to their structural versatility and ability to participate in a wide range of chemical reactions. The isoindole core of this compound serves as a platform for functionalization, allowing researchers to explore its potential in fields such as drug discovery, materials science, and catalysis. The presence of the pyrrolidine group in the side chain introduces additional complexity to the molecule, enhancing its reactivity and stability under various conditions.

Recent studies have highlighted the role of 1,3-dioxo isoindole derivatives in medicinal chemistry. These compounds have been investigated for their potential as inhibitors of key enzymes involved in disease pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that isoindole-based compounds can effectively target protein kinases, which are critical in cancer progression. The integration of the pyrrolidine group further enhances the bioavailability and selectivity of these compounds, making them promising candidates for therapeutic applications.

In addition to its biological applications, CAS No. 2248327-03-7 has shown potential in materials science. The compound's ability to form stable complexes with metal ions has been leveraged in the development of novel catalysts for organic transformations. A study published in *Angewandte Chemie* reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly improving reaction yields and selectivity.

The synthesis of 1,3-dioxo isoindole derivatives has also been optimized through green chemistry approaches. Researchers have developed environmentally friendly methods to synthesize this compound using renewable resources and energy-efficient techniques. These advancements not only reduce the environmental footprint but also make the production process more cost-effective and scalable.

From a structural perspective, CAS No. 2248327-03-7 exhibits a unique balance between rigidity and flexibility. The isoindole ring provides rigidity, while the pentanoate side chain introduces flexibility, enabling the molecule to adopt various conformations. This property is particularly advantageous in drug design, where conformational flexibility is often required for optimal binding to target proteins.

Recent computational studies have provided deeper insights into the electronic properties of this compound. Using density functional theory (DFT), researchers have mapped out the molecular orbitals and analyzed the reactivity patterns of CAS No. 2248327-03-7 under different conditions. These findings have been instrumental in designing new synthetic routes and predicting the behavior of related compounds.

In conclusion, CAS No. 2248327-03-7, or 1,3-dioxo isoindolyl pentanoate with pyrrolidine functionality, represents a cutting-edge compound with multifaceted applications across diverse scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations within medicinal chemistry and materials science.